Cas no 1006962-56-6 (5-Chloro-2-(1-methyl-1H-pyrazol-4-ylmethoxy)-phenylamine)

5-Chloro-2-(1-methyl-1H-pyrazol-4-ylmethoxy)-phenylamine is a specialized organic compound featuring a chloro-substituted phenylamine core linked to a 1-methyl-1H-pyrazol-4-ylmethoxy group. This structure imparts unique reactivity and functional versatility, making it valuable in pharmaceutical and agrochemical research. The presence of both electron-donating (amine) and electron-withdrawing (chloro) groups enhances its potential as an intermediate in heterocyclic synthesis. Its stability under standard conditions and compatibility with further functionalization (e.g., coupling or substitution reactions) are notable advantages. The compound’s well-defined aromatic and heteroaromatic moieties suggest utility in designing bioactive molecules, particularly in kinase inhibitor or antimicrobial agent development. High purity and consistent synthesis protocols ensure reliability for research applications.

5-Chloro-2-(1-methyl-1H-pyrazol-4-ylmethoxy)-phenylamine structure

1006962-56-6 structure

Product Name:5-Chloro-2-(1-methyl-1H-pyrazol-4-ylmethoxy)-phenylamine

CAS No:1006962-56-6

MF:C₁₁H₁₂ClN₃O

MW:237.685481071472

CID:3060632

PubChem ID:19624524

Update Time:2025-05-27

5-Chloro-2-(1-methyl-1H-pyrazol-4-ylmethoxy)-phenylamine Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-2-(1-methyl-1H-pyrazol-4-ylmethoxy)-phenylamine
- 5-Chloro-2-((1-methyl-1H-pyrazol-4-yl)methoxy)aniline
- AKOS000316036
- 5-Chloro-2-[(1-methyl-1H-pyrazol-4-yl)methoxy]benzenamine
- 5-chloro-2-[(1-methyl-1H-pyrazol-4-yl)methoxy]aniline
- CS-0339971
- STK351445
- 1006962-56-6
- DTXSID101196475
- Inchi： 1S/C11H12ClN3O/c1-15-6-8(5-14-15)7-16-11-3-2-9(12)4-10(11)13/h2-6H,7,13H2,1H3
- InChI Key： ROGLTLPQWXTCTO-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C=1)N)OCC1C=NN(C)C=1

Computed Properties

Exact Mass: 237.06689g/mol
Monoisotopic Mass: 237.06689g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 237.68g/mol
XLogP3: 1.6
Topological Polar Surface Area: 53.1Å²

5-Chloro-2-(1-methyl-1H-pyrazol-4-ylmethoxy)-phenylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM483909-1g	5-Chloro-2-((1-methyl-1H-pyrazol-4-yl)methoxy)aniline	1006962-56-6	97%	1g	$450	2022-06-14
Ambeed	A780729-1g	5-Chloro-2-((1-methyl-1H-pyrazol-4-yl)methoxy)aniline	1006962-56-6	97%	1g	$455.0	2024-08-02